Cas no 148248-15-1 (Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester)

• Product Name: Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester
• CAS No: 148248-15-1
• MF: C₁₇H₃₇N₂O₅PS
• MW: 412.524844884872
• CID: 187185
• PubChem ID: 44149902
• Update Time: 2025-04-19

Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,mono(2-aminoethyl) mono[(2S)-3-(hexylthio)-2-[(1-oxohexyl)amino]propyl] ester
• 2-aminoethyl [(2S)-2-(hexanoylamino)-3-hexylsulfanylpropyl] hydrogen phosphate
• 1-(Hexylthio)-2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphoethanolamine
• Phosphoric acid, mono(2-aminoethyl) mono(3-(hexylthio)-2-((1-oxohexyl)amino)propyl) ester, (S)-
• Thioether amide PE
• 1-(hexylthio) -2-(hexanoylamino)-1,2-dideoxy-sn-glycero-3-phosphoethanolamine
• DTXSID00933344
• 148248-15-1
• N-(15-Amino-12-hydroxy-12-oxo-11,13-dioxa-7-thia-12lambda~5~-phosphapentadecan-9-yl)hexanimidic acid

• Inchi： 1S/C17H37N2O5PS/c1-3-5-7-9-13-26-15-16(19-17(20)10-8-6-4-2)14-24-25(21,22)23-12-11-18/h16H,3-15,18H2,1-2H3,(H,19,20)(H,21,22)/t16-/m0/s1
• InChI Key： GYEHWLWDYRVAIF-INIZCTEOSA-N
• SMILES： S(CCCCCC)C[C@H](COP(=O)(O)OCCN)NC(CCCCC)=O

Computed Properties

• Exact Mass: 412.21608046g/mol
• Monoisotopic Mass: 412.21608046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 136Ų